2-((7-acetyl-3-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-ethyl-N-(m-tolyl)acetamide

• IUPAC Name: 2-[(11-acetyl-4-benzyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-ethyl-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C29H30N4O3S2/c1-4-32(22-12-8-9-19(2)15-22)25(35)18-37-29-30-27-26(23-13-14-31(20(3)34)17-24(23)38-27)28(36)33(29)16-21-10-6-5-7-11-21/h5-12,15H,4,13-14,16-18H2,1-3H3
• InChI Key: FHEOOADNMQRLLG-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC(=C1)C)C(=O)CSC2=NC3=C(C4=C(S3)CN(CC4)C(=O)C)C(=O)N2CC5=CC=CC=C5
• Molecular Formula: C29H30N4O3S2
• Molecular Weight: 546.7 g/mol

Description

2-((7-acetyl-3-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-ethyl-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C29H30N4O3S2 and its molecular weight is 546.7. The purity is usually 95%.
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Scientific Research Applications

• Antitumor Agents and Inhibitors :

  • A study by Gangjee et al. (2007) investigated classical and nonclassical analogues of 6-arylthio-2,4-diamino-5-ethylpyrrolo[2,3-d]pyrimidines as potential dihydrofolate reductase (DHFR) inhibitors and antitumor agents. They found that some nonclassical analogues were potent and selective inhibitors of DHFR from pathogens causing opportunistic infections in immunocompromised patients (Gangjee, Zeng, Talreja, McGuire, Kisliuk, & Queener, 2007).
  • Another study by Gangjee et al. (2009) designed and synthesized classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual inhibitors of thymidylate synthase and DHFR. These were also explored as potential antitumor agents (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).

• Antimicrobial Activity :

  • Research by Kerru et al. (2019) on novel thienopyrimidine linked rhodanine derivatives demonstrated antibacterial potency against various bacteria, with some compounds exhibiting significant minimum inhibitory concentrations (Kerru, Maddila, Maddila, Sobhanapuram, & Jonnalagadda, 2019).

• Chemical Synthesis and Reactivity :

  • A paper by Schmeyers and Kaupp (2002) discussed the use of thioureido-acetamides in heterocyclic syntheses, highlighting their versatility in one-pot cascade reactions to form various heterocyclic compounds (Schmeyers & Kaupp, 2002).
  • Another study by Kökbudak et al. (2020) focused on the synthesis, cytotoxic activity, and quantum chemical calculations of 7-thioxopyrazolo[1,5-f]pyrimidin-2-one derivatives, exploring their potential in medicinal chemistry (Kökbudak, Saracoglu, Akkoç, Çimen, Yilmazer, & Kandemirli, 2020).